Cas no 79808-10-9 (3-(4-fluorophenyl)methoxyaniline)

• Product Name: 3-(4-fluorophenyl)methoxyaniline
• CAS No: 79808-10-9
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• MDL: MFCD07801209
• CID: 1078390
• PubChem ID: 6486024
• Update Time: 2025-04-25

3-(4-fluorophenyl)methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-benzyloxy)-phenylamine
• AKOS BC-2551
• 3-[(4-fluorobenzyl)oxy]phenylamine
• AKOS000134066
• 3-[(4-fluorobenzyl)oxy]aniline
• GRPRJKHUMLXCMJ-UHFFFAOYSA-N
• EN300-31298
• HMS1702O16
• 3-[(4-fluorophenyl)methoxy]aniline
• 79808-10-9
• CS-0117190
• SB79536
• Z239127562
• SCHEMBL810623
• 3-((4-Fluorobenzyl)oxy)aniline
• MFCD07801209
• G22187
• 3-(4-fluorophenyl)methoxyaniline

• MDL： MFCD07801209
• Inchi： 1S/C13H12FNO/c14-11-6-4-10(5-7-11)9-16-13-3-1-2-12(15)8-13/h1-8H,9,15H2
• InChI Key： GRPRJKHUMLXCMJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 217.090292168g/mol
• Monoisotopic Mass: 217.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 87-89 °CEnamineEN300-31298
• Boiling Point: 367.1±22.0 °C at 760 mmHg
• Flash Point: 175.8±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(4-fluorophenyl)methoxyaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-(4-fluorophenyl)methoxyaniline

Research Brief on 3-(4-Fluoro-benzyloxy)-phenylamine (CAS: 79808-10-9): Recent Advances and Applications

The compound 3-(4-Fluoro-benzyloxy)-phenylamine (CAS: 79808-10-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. Recent studies highlight its role as a key intermediate in the synthesis of novel pharmacophores, particularly in the development of central nervous system (CNS) targeting agents and anti-inflammatory drugs.

Recent advancements in synthetic methodologies have optimized the production of 3-(4-Fluoro-benzyloxy)-phenylamine, enhancing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that reduces byproduct formation, making the process more environmentally sustainable. Additionally, computational modeling has provided insights into the compound's molecular interactions, revealing its potential as a scaffold for designing selective serotonin receptor modulators, which could be pivotal in treating neurological disorders.

Biological evaluations of 3-(4-Fluoro-benzyloxy)-phenylamine derivatives have shown promising results in preclinical models. For instance, a derivative incorporating this core structure exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), suggesting its utility in developing next-generation anti-inflammatory drugs with reduced gastrointestinal side effects. Furthermore, its ability to cross the blood-brain barrier has been explored in the context of neurodegenerative diseases, with early-stage studies indicating neuroprotective properties in vitro.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability and toxicity profiles need further investigation. However, the compound's structural flexibility and demonstrated bioactivity make it a compelling candidate for continued research. Future directions may include the development of targeted delivery systems and combination therapies to maximize therapeutic efficacy while minimizing adverse effects.

In conclusion, 3-(4-Fluoro-benzyloxy)-phenylamine (CAS: 79808-10-9) represents a valuable chemical entity in pharmaceutical research, with its applications spanning from CNS disorders to inflammation. Ongoing studies and technological advancements are expected to further elucidate its potential, paving the way for innovative therapeutic solutions.